Cas no 1086391-93-6 (2-Cyano-4,6-dimethyl-benzoic acid methyl ester)

2-Cyano-4,6-dimethyl-benzoic acid methyl ester is a versatile chemical intermediate with applications in organic synthesis and pharmaceutical research. Its structure, featuring a cyano group and ester functionality, makes it a valuable precursor for constructing heterocyclic compounds and fine chemicals. The dimethyl substitution enhances steric and electronic properties, influencing reactivity in targeted transformations. This compound exhibits stability under standard conditions, facilitating handling and storage. Its solubility in common organic solvents allows for flexible use in diverse reaction conditions. Researchers value this ester for its role in developing bioactive molecules, agrochemicals, and specialty materials, where precise functional group manipulation is required.
2-Cyano-4,6-dimethyl-benzoic acid methyl ester structure
1086391-93-6 structure
Product Name:2-Cyano-4,6-dimethyl-benzoic acid methyl ester
CAS No:1086391-93-6
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD11505967
CID:4777780
Update Time:2026-02-27

2-Cyano-4,6-dimethyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-CYANO-4,6-DIMETHYL-BENZOIC ACID METHYL ESTER
    • methyl 2-cyano-4,6-dimethylbenzoate
    • SB30541
    • 2-Cyano-4,6-dimethyl-benzoic acid methyl ester
    • MDL: MFCD11505967
    • Inchi: 1S/C11H11NO2/c1-7-4-8(2)10(11(13)14-3)9(5-7)6-12/h4-5H,1-3H3
    • InChI Key: WHSYMBTZTOLOES-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C#N)=CC(C)=CC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1

2-Cyano-4,6-dimethyl-benzoic acid methyl ester Pricemore >>

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Additional information on 2-Cyano-4,6-dimethyl-benzoic acid methyl ester

Introduction to 2-Cyano-4,6-dimethyl-benzoic acid methyl ester (CAS No. 1086391-93-6)

2-Cyano-4,6-dimethyl-benzoic acid methyl ester (CAS No. 1086391-93-6) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring, cyano group, and ester functionality, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 2-Cyano-4,6-dimethyl-benzoic acid methyl ester is C12H13NO2, and it has a molecular weight of approximately 207.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of synthetic transformations and functionalization reactions.

In the field of pharmaceutical research, 2-Cyano-4,6-dimethyl-benzoic acid methyl ester has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers found that these inhibitors exhibited significant anti-tumor activity in both in vitro and in vivo models.

Beyond pharmaceutical applications, 2-Cyano-4,6-dimethyl-benzoic acid methyl ester has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. A notable example is its application in the synthesis of functional polymers with enhanced mechanical strength and thermal stability. A research group at the University of California, Berkeley, demonstrated that incorporating this compound into polymer matrices resulted in materials with improved performance characteristics, making them suitable for use in high-performance applications such as aerospace and electronics.

In the realm of chemical synthesis, 2-Cyano-4,6-dimethyl-benzoic acid methyl ester serves as a valuable building block for the construction of complex molecules. Its reactivity allows for a wide range of transformations, including nucleophilic substitution reactions, cross-coupling reactions, and cycloadditions. These reactions are crucial for the synthesis of natural products and synthetic analogs with diverse biological activities. A recent study published in Organic Letters highlighted the use of this compound in the total synthesis of a complex natural product with potent anti-inflammatory properties.

The environmental impact of 2-Cyano-4,6-dimethyl-benzoic acid methyl ester has also been investigated to ensure its safe use in industrial processes. Studies have shown that this compound is biodegradable under aerobic conditions and does not pose significant environmental risks when handled properly. However, it is important to follow standard safety protocols during handling and disposal to minimize any potential hazards.

In conclusion, 2-Cyano-4,6-dimethyl-benzoic acid methyl ester (CAS No. 1086391-93-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on innovative projects. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.

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